Cas no 17514-63-5 (5-Fluoro-3-methylbenzobthiophene)
17514-63-5 structure
Product Name:5-Fluoro-3-methylbenzobthiophene
CAS No:17514-63-5
MF:C9H7FS
MW:166.215284585953
MDL:MFCD00179348
CID:87853
PubChem ID:596828
Update Time:2025-04-18
5-Fluoro-3-methylbenzobthiophene Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-3-methylbenzo[b]thiophene
- 5-FLUORO-3-METHYLTHIANAPHTHENE
- BUTTPARK 89\07-15
- 5-fluoro-3-methyl-1-benzothiophene
- 5-Fluoro-3-methylbenzothiophene
- 5-Fluoro-3-methylthianaphthene, 90+%
- 5-Fluoro-3-methylbenzo[b]thiophene97%
- 5-Fluoro-3-methylbenzo[b]thiophene 97%
- 5-Fluoro-3-methylbenzo[b]thiophene, 90+%
- Benzo[b]thiophene, 5-fluoro-3-methyl-
- AS-5623
- SCHEMBL545092
- W-206130
- FT-0620410
- MFCD00179348
- A811802
- C9H7FS
- AKOS005263992
- 5-fluoro-3-methylbenzo(b)thiophene
- AMY41846
- 5-fluoro-3-methyl-benzo[b]thiophene
- DTXSID70344428
- CS-0205985
- 17514-63-5
- 5-fluoro-3-methyl-benzothiophene
- DB-044061
- 5-Fluoro-3-methylbenzobthiophene
-
- MDL： MFCD00179348
- Inchi： 1S/C9H7FS/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3
- InChI Key： ARYSXQXKEJNADL-UHFFFAOYSA-N
- SMILES： S1C=C(C)C2C=C(C=CC1=2)F
Computed Properties
- Exact Mass: 166.02500
- Monoisotopic Mass: 166.025249
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 28.2
Experimental Properties
- Color/Form: liquid
- Density: 1.5±0.1 g/cm3
- Boiling Point: 68 ºC (0.5 torr)
- Flash Point: 68°C/0.5mm
- Refractive Index: 1.421
- PSA: 28.24000
- LogP: 3.34880
- Sensitiveness: Stench
- Solubility: Uncertain
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-Fluoro-3-methylbenzobthiophene Security Information
- Signal Word：warning
- Hazard Statement： Irritant/Stench
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36/37/39-S37/39
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39-37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Fluoro-3-methylbenzobthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoro-3-methylbenzobthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157712-5g |
5-Fluoro-3-methylbenzo[b]thiophene |
17514-63-5 | 95% | 5g |
$215 | 2021-06-08 | |
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| Fluorochem | 008343-250mg |
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￡15.00 | 2022-03-01 | |
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| Chemenu | CM157712-25g |
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$*** | 2023-03-31 | |
| Apollo Scientific | PC9452-1g |
5-Fluoro-3-methylbenzo[b]thiophene |
17514-63-5 | 97% | 1g |
£20.00 | 2025-02-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F33960-5g |
5-Fluoro-3-methylbenzo[b]thiophene |
17514-63-5 | 98% | 5g |
¥2672.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F33960-1g |
5-Fluoro-3-methylbenzo[b]thiophene |
17514-63-5 | 98% | 1g |
¥852.0 | 2023-09-07 |
5-Fluoro-3-methylbenzobthiophene Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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